Cas no 368426-66-8 (1H-Indazole-6-methanamine, 1-(tetrahydro-2H-pyran-2-yl)-)

• Product Name: 1H-Indazole-6-methanamine, 1-(tetrahydro-2H-pyran-2-yl)-
• CAS No: 368426-66-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 3951867
• PubChem ID: 18616200
• Update Time: 2025-04-22

1H-Indazole-6-methanamine, 1-(tetrahydro-2H-pyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-methanamine, 1-(tetrahydro-2H-pyran-2-yl)-
• GPVUUKQSRJTLIV-UHFFFAOYSA-N
• SCHEMBL7132596
• 1h-indazole-6-methanamine,1-(tetrahydro-2h-pyran-2-yl)-
• 368426-66-8
• 6-(Aminomethyl)-1-(2-tetrahydropyranyl)indazole

• Inchi： 1S/C13H17N3O/c14-8-10-4-5-11-9-15-16(12(11)7-10)13-3-1-2-6-17-13/h4-5,7,9,13H,1-3,6,8,14H2
• InChI Key： GPVUUKQSRJTLIV-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C=CC(CN)=C2)C=N1

Computed Properties

• Exact Mass: 231.137162174Da
• Monoisotopic Mass: 231.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų